Cas no 2034414-84-9 (5-methyl-N-{2-[3-(pyrazin-2-yl)-1H-pyrazol-1-yl]ethyl}-1,2-oxazole-3-carboxamide)

• Product Name: 5-methyl-N-{2-[3-(pyrazin-2-yl)-1H-pyrazol-1-yl]ethyl}-1,2-oxazole-3-carboxamide
• CAS No: 2034414-84-9
• MF: C₁₄H₁₄N₆O₂
• MW: 298.299961566925
• CID: 5777065
• PubChem ID: 121019905
• Update Time: 2025-11-01

5-methyl-N-{2-[3-(pyrazin-2-yl)-1H-pyrazol-1-yl]ethyl}-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS026694865
• F6525-1297
• 5-methyl-N-{2-[3-(pyrazin-2-yl)-1H-pyrazol-1-yl]ethyl}-1,2-oxazole-3-carboxamide
• 5-methyl-N-(2-(3-(pyrazin-2-yl)-1H-pyrazol-1-yl)ethyl)isoxazole-3-carboxamide
• 5-methyl-N-[2-(3-pyrazin-2-ylpyrazol-1-yl)ethyl]-1,2-oxazole-3-carboxamide
• 2034414-84-9

• Inchi： 1S/C14H14N6O2/c1-10-8-12(19-22-10)14(21)17-5-7-20-6-2-11(18-20)13-9-15-3-4-16-13/h2-4,6,8-9H,5,7H2,1H3,(H,17,21)
• InChI Key： MPBCZNHJBSVREM-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(C(NCCN2C=CC(C3C=NC=CN=3)=N2)=O)=N1

Computed Properties

• Exact Mass: 298.11782371g/mol
• Monoisotopic Mass: 298.11782371g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 98.7Ų

Additional information on 5-methyl-N-{2-[3-(pyrazin-2-yl)-1H-pyrazol-1-yl]ethyl}-1,2-oxazole-3-carboxamide

Introduction to 5-methyl-N-{2-[3-(pyrazin-2-yl)-1H-pyrazol-1-yl]ethyl}-1,2-oxazole-3-carboxamide (CAS No. 2034414-84-9)

5-methyl-N-{2-[3-(pyrazin-2-yl)-1H-pyrazol-1-yl]ethyl}-1,2-oxazole-3-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2034414-84-9, belongs to a class of molecules that exhibit promising properties for further investigation in drug discovery and therapeutic development. The presence of multiple heterocyclic rings, including pyrazine and pyrazole, alongside an oxazole moiety, contributes to its complex chemical architecture and suggests a rich chemical space for exploration.

The structural composition of 5-methyl-N-{2-[3-(pyrazin-2-yl)-1H-pyrazol-1-yl]ethyl}-1,2-oxazole-3-carboxamide makes it an intriguing candidate for studying interactions with biological targets. The pyrazine ring is known for its ability to participate in hydrogen bonding and hydrophobic interactions, which are crucial for binding to proteins and enzymes. Similarly, the pyrazole ring can serve as a scaffold for modulating biological pathways. The incorporation of an oxazole group introduces additional functional diversity, enabling potential modifications that could enhance binding affinity or metabolic stability.

In recent years, there has been growing interest in the development of small molecules that can modulate enzyme activity and cellular processes. The compound 5-methyl-N-{2-[3-(pyrazin-2-yl)-1H-pyrazol-1-yl]ethyl}-1,2-oxazole-3-carboxamide (CAS No. 2034414-84-9) has been studied for its potential role in inhibiting various enzymes involved in inflammatory and metabolic pathways. Preliminary computational studies suggest that the compound may interact with key residues in target proteins, potentially leading to therapeutic effects. These findings align with the broader trend in medicinal chemistry toward designing molecules with multiple binding sites to improve efficacy.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. For instance, derivatives of pyrazole and pyrazine have been extensively explored for their anti-inflammatory, antiviral, and anticancer properties. The presence of an oxazole ring further extends the potential applications of this molecule by providing a site for further functionalization. This versatility makes 5-methyl-N-{2-[3-(pyrazin-2-yl)-1H-pyrazol-1-y]ethyl}-1,2-oxazole-3-carboxamide (CAS No. 2034414-84-9) a valuable scaffold for designing novel therapeutics.

Recent advancements in synthetic chemistry have enabled the efficient preparation of complex molecules like this one. Techniques such as transition-metal-catalyzed cross-coupling reactions have been instrumental in constructing the intricate framework of this compound. These methods not only improve yield but also allow for precise modifications at specific positions within the molecule. Such synthetic capabilities are essential for optimizing biological activity and developing lead compounds for drug development.

The pharmacological potential of 5-methyl-N-{2-[3-(pyazin - 2 - yl)-1H-p yra zol - 1 - y]ethyl}- 1 , 2 - ox azole - 3 - carbox amide (CAS No. 20344 14 - 84 - 9) has been further explored through in vitro assays. Initial studies indicate that the compound exhibits moderate inhibition against certain enzymes associated with metabolic disorders. This finding is particularly noteworthy given the increasing prevalence of conditions such as diabetes and obesity worldwide. By targeting these enzymes, the compound may offer a new approach to managing these diseases.

In addition to its potential therapeutic applications, this molecule has also attracted interest from researchers studying molecular recognition and supramolecular chemistry. The combination of different heterocyclic rings creates unique opportunities for designing ligands that can selectively bind to specific biological targets. Such ligands are valuable tools for both research and therapeutic purposes, as they can be used to probe biological mechanisms or develop targeted drug delivery systems.

The synthesis and characterization of 5-methyl-N-{2-[3-(py razin - 2 - yl)- 1 H - py ra zol - 1 - y] ethyl } - 1 , 2 - ox azole - 3 - carbox amide (CAS No. 20344 14 - 84 - 9) have provided insights into its reactivity and stability under various conditions. These studies have revealed that the compound is stable under ambient conditions but may require specific storage conditions to prevent degradation. Understanding these properties is crucial for ensuring its long-term viability in both research settings and potential clinical applications.

The future direction of research on this compound will likely focus on optimizing its pharmacokinetic properties and exploring its efficacy in animal models. By refining its structure based on computational predictions and experimental data, scientists hope to develop a more potent and selective therapeutic agent. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in translating these findings into tangible benefits for patients.

In conclusion,5-methyl-N-{2-[3-(py razin e ) ] ethyl } ] ox azole [ CAS No .20344 ] [14]-84 [9] represents a promising candidate for further investigation in pharmaceutical chemistry . Its unique structural features , combined with preliminary evidence of biological activity , make it an attractive molecule for developing new therapeutics . As research continues , it is expected that additional insights into its mechanism of action and potential applications will emerge . p >